Cas no 864437-57-0 ((S)-2,2-difluoro-1-phenylethan-1-amine)

• Product Name: (S)-2,2-difluoro-1-phenylethan-1-amine
• CAS No: 864437-57-0
• MF: C₈H₉F₂N
• MW: 157.16056895256
• CID: 5835946
• PubChem ID: 11205909
• Update Time: 2025-05-23

(S)-2,2-difluoro-1-phenylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (S)-2,2-difluoro-1-phenylethan-1-amine
• (S)-2,2-Difluoro-1-phenylethanamine
• Benzenemethanamine, α-(difluoromethyl)-, (αS)-
• (1S)-2,2-difluoro-1-phenylethan-1-amine
• 864437-57-0
• SCHEMBL13988131
• EN300-1669169

• Inchi： 1S/C8H9F2N/c9-8(10)7(11)6-4-2-1-3-5-6/h1-5,7-8H,11H2/t7-/m0/s1
• InChI Key： DYKGDAUEEKXLNO-ZETCQYMHSA-N
• SMILES： [C@@H](C1C=CC=CC=1)(N)C(F)F

Computed Properties

• Exact Mass: 157.07030562g/mol
• Monoisotopic Mass: 157.07030562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.139±0.06 g/cm3(Predicted)
• Boiling Point: 216.3±40.0 °C(Predicted)
• pka: 6.89±0.10(Predicted)

Additional information on (S)-2,2-difluoro-1-phenylethan-1-amine

Latest Research Insights on (S)-2,2-difluoro-1-phenylethan-1-amine (CAS: 864437-57-0) in Chemical Biology and Pharmaceutical Applications

The compound (S)-2,2-difluoro-1-phenylethan-1-amine (CAS: 864437-57-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This chiral amine, characterized by its difluorinated phenyl group, serves as a versatile building block in the synthesis of bioactive molecules, particularly in the development of enzyme inhibitors and receptor modulators. Recent studies have highlighted its role in enhancing metabolic stability and improving pharmacokinetic profiles of drug candidates, making it a valuable scaffold in medicinal chemistry.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of (S)-2,2-difluoro-1-phenylethan-1-amine as a key intermediate in the synthesis of novel γ-secretase modulators for Alzheimer's disease treatment. The research demonstrated that the difluoromethyl group significantly improved blood-brain barrier permeability compared to non-fluorinated analogs, while maintaining potent inhibitory activity against Aβ42 production. The compound's stereochemistry was found to be crucial for target engagement, with the (S)-enantiomer showing 10-fold greater potency than its (R)-counterpart in cellular assays.

In the realm of antimicrobial drug development, researchers at the Scripps Research Institute reported in ACS Infectious Diseases (2024) that derivatives of 864437-57-0 exhibited remarkable activity against drug-resistant Gram-positive pathogens, including MRSA and VRE. The difluoro motif was shown to enhance membrane penetration while reducing susceptibility to bacterial efflux pumps. X-ray crystallography studies revealed that these compounds bind to a novel allosteric site on bacterial topoisomerase IV, providing a structural basis for their selectivity and resistance profile.

Recent advancements in synthetic methodology have also addressed previous challenges in the large-scale production of (S)-2,2-difluoro-1-phenylethan-1-amine. A breakthrough published in Organic Process Research & Development (2023) described an asymmetric reductive amination protocol using a newly developed chiral ruthenium catalyst, achieving >99% ee and 85% yield on kilogram scale. This technical innovation has significantly improved the commercial viability of this compound for pharmaceutical applications.

The compound's application extends to radiopharmaceuticals, as evidenced by a 2024 study in Nuclear Medicine and Biology where fluorine-18 labeled analogs of 864437-57-0 were developed as PET tracers for monoamine oxidase B (MAO-B) imaging. These tracers demonstrated superior in vivo stability and target specificity compared to existing clinical standards, suggesting potential for neurodegenerative disease diagnostics.

Ongoing clinical trials (Phase I/II) are investigating prodrugs incorporating the (S)-2,2-difluoro-1-phenylethan-1-amine scaffold for the treatment of Parkinson's disease, with preliminary results showing improved CNS bioavailability and reduced peripheral side effects. The unique physicochemical properties imparted by the difluoromethyl group appear to optimize both blood-brain barrier penetration and metabolic stability, addressing two major challenges in CNS drug development.

Future research directions highlighted in recent reviews point to the exploration of 864437-57-0 derivatives as potential antiviral agents, particularly against RNA viruses, where the fluorine atoms may enhance interactions with viral polymerases. Additionally, computational studies predict favorable interactions with several oncology targets, suggesting expansion into cancer therapeutics may be forthcoming.